Cas no 118269-78-6 (3-Pyridazinamine,4-methyl-6-phenyl-N-[2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:2))

• Product Name: 3-Pyridazinamine,4-methyl-6-phenyl-N-[2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:2)
• CAS No: 118269-78-6
• MF: C₁₇H₂₄Cl₂N₄
• MW: 355.305261611938
• CID: 207326
• PubChem ID: 3088560
• Update Time: 2025-04-19

3-Pyridazinamine,4-methyl-6-phenyl-N-[2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine,4-methyl-6-phenyl-N-[2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:2)
• 4-methyl-6-phenyl-N-(2-pyrrolidin-1-ylethyl)pyridazin-3-amine,dihydrochloride
• 3-Pyridazinamine, 4-methyl-6-phenyl-N-(2-(1-pyrrolidinyl)ethyl)-, dihydrochloride
• DTXSID90152067
• 118269-78-6
• 4-Methyl-6-phenyl-N-(2-(1-pyrrolidinyl)ethyl)-3-pyridazinamine dihydrochloride

• Inchi： 1S/C17H22N4.2ClH/c1-14-13-16(15-7-3-2-4-8-15)19-20-17(14)18-9-12-21-10-5-6-11-21;;/h2-4,7-8,13H,5-6,9-12H2,1H3,(H,18,20);2*1H
• InChI Key： VNFPPBAUIPFKFI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCNC2=C(C)C=C(C3C=CC=CC=3)N=N2)CCCC1

Computed Properties

• Exact Mass: 354.13812
• Monoisotopic Mass: 354.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Boiling Point: 506°Cat760mmHg
• Flash Point: 259.8°C
• PSA: 41.05